Cas no 125600-45-5 (3,5-Hexadiyn-2-ol, 6-(3-aminophenyl)-2-methyl-)

• Product Name: 3,5-Hexadiyn-2-ol, 6-(3-aminophenyl)-2-methyl-
• CAS No: 125600-45-5
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 1221785
• Update Time: 2024-08-05

3,5-Hexadiyn-2-ol, 6-(3-aminophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadiyn-2-ol, 6-(3-aminophenyl)-2-methyl-

• Inchi： 1S/C13H13NO/c1-13(2,15)9-4-3-6-11-7-5-8-12(14)10-11/h5,7-8,10,15H,14H2,1-2H3
• InChI Key： LDTVQHQQPIOLOO-UHFFFAOYSA-N
• SMILES： CC(C)(O)C#CC#CC1=CC=CC(N)=C1

Computed Properties

• Exact Mass: 199.09979

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 389.4±42.0 °C(Predicted)
• PSA: 46.25
• pka: 12.65±0.29(Predicted)